Cas no 108-32-7 (Propylene carbonate)

• Product Name: Propylene carbonate
• CAS No: 108-32-7
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD00005385
• CID: 35487
• PubChem ID: 7924
• Update Time: 2025-09-04

Propylene carbonate Chemical and Physical Properties

Names and Identifiers

• Propylene carbonate
• 1,2-PROPANEDIOL CYCLIC CARBONATE
• 1,2-PROPYLENE CARBONATE
• 1,2-PROPYLENE GLYCOL CARBONATE
• 2-OXO-4-METHYL-1,3-DIOXOLANE
• 4-METHYL-1,3-DIOXOL-2-ONE
• 4-METHYL-1,3-DIOXOLAN-2-ONE
• 4-METHYL-1,3-DIOXOLANE-2-ONE
• ARCONATE
• ARCONATE(R) PC
• CARBONIC ACID CYCLIC PROPYLENE ESTER
• CARBONIC ACID PROPYLENE GLYCOL ESTER
• PROPANEDIOL CYCLIC CARBONATE
• PROPYLENE CARBONATE S
• PROPYLENE GLYCOL CARBONATE
• (±)-Methyl-1,3-dioxolan-2-one
• (R,S)-4-Methyl-[1,3]dioxolan-2-one
• 1,2-PDC
• 1,2-Propanediol carbonate
• 1,2-Propanediyl carbonate
• 1,3-Dioxolan-2-one, 4-methyl-
• 1-Methylethylene carbonate
• 4-Met
• 4-Methyl-2-dioxolone
• Cyclic 1,2-propylene carbonate
• Cyclic methylethylene carbonate
• Cyclic propylene carbonate
• Dipropylene carbonate
• Propylene glycol cyclic carbonate
• TAISUANBINGXIZHI
• texacarpc
• Solvenon PC
• arconate5000
• 1.2-Propylene
• Propylencarbonat
• 碳酸丙烯酯
• PC
• Texacar PC
• Arconate 5000
• 4-Methyldioxalone-2
• 4-Methyl-2-oxo-1,3-dioxolane
• Carbonic acid, propylene ester
• Carbonic acid, cyclic prop
• Propylene carbonate 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Propylene carbonate 99.5%, SuperDry, Water≤50 ppm (by K.F.)
• CHEBI:231185
• CS-0076373
• WLN: T5OVOTJ D
• DB-018081
• SY066861
• 1,3-dioxolane-2-one, 4-methyl
• Propylene carbonate, Selectophore(TM), >=99.0%
• PROPYLENE CARBONATE (USP-RS)
• AKOS009158417
• NCGC00165974-02
• NCGC00259596-01
• 110320-40-6
• NSC11784
• NCGC00165974-01
• DTXSID2026789
• CHEMBL1733973
• MFCD00798264
• BBL027518
• HSDB 6806
• BP-30108
• Carbonic acid, cyclic propylene ester
• STL373011
• P0525
• Propylene carbonate, anhydrous, 99.7%
• PROPYLENE CARBONATE (II)
• PROPYLENE CARBONATE (MART.)
• Tox21_303214
• D05633
• SB66353
• 4-methyl-[1,3]dioxolan-2-one
• propylen carbonate
• SCHEMBL15309
• PROPYLENE CARBONATE [II]
• BRN 0107913
• PROPYLENE CARBONATE [HSDB]
• DTXCID006789
• R-1,2-Propanediol carbonate
• EC 203-572-1
• NSC-11784
• 8D08K3S51E
• EN300-296359
• Propylene carbonate [NF]
• UNII-8D08K3S51E
• PROPYLENE CARBONATE [USP-RS]
• Propylene carbonate, anhydrous, Water 50ppm Max.
• 5-19-04-00021 (Beilstein Handbook Reference)
• Propylenester kyseliny uhlicite [Czech]
• NSC 11784
• MFCD00798265
• Carbonic acid, cyclic propylene ether
• PROPYLENE CARBONATE [VANDF]
• Propylenecarbonate, 99%
• CAS-108-32-7
• MFCD00005385
• Carbonic acid cyclic methylethylene ester
• Propylene carbonate (Battery grade)
• AI3-19724
• NSC-1913
• NCGC00256995-01
• Propylene carbonate, United States Pharmacopeia (USP) Reference Standard
• Propylene carbonate, Vetec(TM) reagent grade, 98%
• J-002116
• Q415979
• SY008770
• BP-31155
• Propylenester kyseliny uhlicite
• Arconate propylene carbonate
• 1,2-Propanediol cyclic carbonate, 4-Methyl-1,3-dioxolan-2-one
• 108-32-7
• PC-HP
• (S)-1,2-Propanediol cyclic carbonate
• EINECS 203-572-1
• Propylene carbonate, ReagentPlus(R), 99%
• propylenecarbonate
• NSC1913
• Propylene carbonate, >=99%, acid <10 ppm, H2O <10 ppm
• Propylene carbonate, for HPLC, 99.7%
• PROPYLENE CARBONATE [MART.]
• Tox21_202047
• F0001-0165
• (S)-1,2-Propanediol carbonate
• NS00004305
• Propylene carbonate (NF)
• 1-propanediol cyclic carbonate

• MDL： MFCD00005385
• Inchi： 1S/C4H6O3/c1-3-2-6-4(5)7-3/h3H,2H2,1H3
• InChI Key： RUOJZAUFBMNUDX-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC1C

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Colorless liquid, odorless, non hygroscopic.
• Density: 1.204 g/mL at 25 °C(lit.)
• Melting Point: −55 °C (lit.)
• Boiling Point: 240 °C(lit.)
• Flash Point: Fahrenheit: 240.8 ° f < br / > Celsius: 116 ° C < br / >
• Refractive Index: n20/D 1.421(lit.)
• PH: 7.0 (200g/l, H2O, 20℃)
• Solubility: 240g/l
• Water Partition Coefficient: 240 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids, bases, reducing agents. Protect from contact with moist air or water.
• PSA: 35.53
• LogP: 0.54170
• Vapor Pressure: 0.13 mmHg ( 20 °C)
  0.98 mmHg ( 50 °C)
• FEMA: 3103
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, alcohol, ether benzene, carbon tetrachloride, ethyl acetate, chloroform, acetone and other solvents. It can selectively dissolve carbon dioxide from gas mixtures.

Propylene carbonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： 26-37/39
• FLUKA BRAND F CODES：3-10
• RTECS：FF9650000
• Hazardous Material Identification：
• Explosive Limit：1.8-14.3%(V)
• TSCA：Yes
• Risk Phrases：R36
• Safety Term：S26-S37/39
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on Propylene carbonate

Propylene Carbonate: A Comprehensive Overview

Propylene Carbonate (CAS No. 108-32-7) is a versatile organic compound with the chemical formula C4H6O3. It is a cyclic carbonate that plays a significant role in various industrial and technological applications. Known for its unique properties, Propylene Carbonate has garnered attention in recent years due to its potential in advanced materials and sustainable technologies.

Propylene Carbonate is synthesized through the reaction of propylene oxide with carbon dioxide, a process that highlights its eco-friendly production methodology. This compound is characterized by its high boiling point (approximately 242°C) and excellent solvating power, making it an ideal solvent for a wide range of applications. Its ability to dissolve polar and non-polar substances has made it a valuable component in the formulation of paints, adhesives, and pharmaceuticals.

One of the most notable advancements involving Propylene Carbonate is its application in lithium-ion batteries. Recent studies have demonstrated that Propylene Carbonate can significantly enhance the performance of electrolytes by improving ion conductivity and stabilizing the solid-electrolyte interphase (SEI) layer. This innovation has led to the development of more efficient and longer-lasting batteries, which are critical for modern electronics and electric vehicles.

In addition to its role in energy storage, Propylene Carbonate has found applications in the field of polymer science. Researchers have explored its use as a crosslinking agent in the production of thermosetting polymers, which exhibit enhanced mechanical properties and thermal stability. These polymers are being considered for use in high-performance composites and aerospace materials.

The environmental benefits of Propylene Carbonate are another area of growing interest. Its biodegradability and low toxicity make it a safer alternative to traditional solvents, particularly in industries where worker safety and environmental impact are paramount. Recent studies have also highlighted its potential as a green solvent in chemical synthesis, reducing the reliance on hazardous chemicals.

Furthermore, Propylene Carbonate has been investigated for its role in carbon capture technologies. By leveraging its ability to react with carbon dioxide, scientists are exploring ways to utilize Propylene Carbonate in processes that mitigate greenhouse gas emissions. This dual functionality—serving both as a product and as an intermediate in carbon capture—underscores its importance in sustainable chemistry.

The global market for Propylene Carbonate continues to grow, driven by increasing demand from industries such as electronics, automotive, and pharmaceuticals. According to recent market analyses, the demand for Propylene Carbonate is expected to rise due to its expanding applications in advanced materials and green chemistry.

In conclusion, Propylene Carbonate (CAS No. 108-32-7) is a multifaceted compound with a wide range of applications across various industries. Its unique properties, coupled with recent advancements in research and development, position it as a key player in the transition towards more sustainable and efficient technologies.